3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 3-oxo-1-pyridin-4-ylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C10H9NO3/c12-8-5-10(6-8,9(13)14)7-1-3-11-4-2-7/h1-4H,5-6H2,(H,13,14)
• InChI Key: SHMWFHAMNMJSCR-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CC1(C2=CC=NC=C2)C(=O)O

Description

3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid is a cyclobutane-based organic compound with the molecular formula C 10 H 9 NO 3 and a molecular weight of 191.18 g/mol [ ]. Its structure features a carboxylic acid group and a ketone on the cyclobutane ring, which is further substituted with a pyridin-4-yl group. This specific arrangement of polar, hydrogen-bond accepting and donating functional groups makes it a valuable intermediate in medicinal chemistry and drug discovery research. Cyclobutane and related four-membered ring systems, such as oxetanes, are of significant interest in modern drug design. These structures are known to serve as versatile scaffolds that can improve the physicochemical properties of drug candidates [ ]. Incorporating strained rings like cyclobutanes can positively influence key parameters such as aqueous solubility, metabolic stability, and lipophilicity (LogP) of lead compounds [ ]. Researchers utilize these scaffolds as surrogates for carbonyl or gem-dimethyl groups to fine-tune molecular properties and enhance potency [ ]. As a building block, 3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid is provided For Research Use Only and is intended for use in the synthesis of novel bioactive molecules for investigative applications.

Preparation Methods

Synthetic Approaches and Methodologies

Alternative Route via Malononitrile and Acetone Derivatives

The synthesis outlined in CN103232340A offers a distinct pathway starting from acetone and bromine, avoiding toxic reagents like osmium tetroxide:

Step 1: Synthesis of 1,3-Dibromo-2-Acetone

Acetone reacts with bromine in ethanol to form 1,3-dibromo-2-acetone, a versatile intermediate for cyclization.

Step 2: Cyclobutane Ring Formation

Malononitrile undergoes nucleophilic substitution with 1,3-dibromo-2-acetone in dimethylformamide (DMF) under phase-transfer catalysis (tetrabutylammonium bromide). This step forms 3,3-dicyano-2-acetylcyclobutane.

Step 3: Decarboxylation and Functionalization

Hydrolysis of the nitrile groups followed by decarboxylation yields 3-oxocyclobutanecarboxylic acid. Introducing the pyridin-4-yl group requires additional steps, such as Suzuki-Miyaura coupling with a pyridinyl boronic acid.

Advantages :

• Avoids highly toxic reagents (e.g., osmium tetroxide).
• Solvents (ethanol, DMF) are recyclable, enhancing environmental sustainability.

Yield Analysis :

• Overall yield ranges from 52% to 68% for the base compound.
• Pyridin-4-yl incorporation may further reduce yields due to coupling inefficiencies.

Comparative Analysis of Synthetic Methods

Reaction Efficiency and Scalability

Parameter	Triphenylphosphine Route	Malononitrile Route
Number of Steps	6	3
Overall Yield	78%	52–68%
Toxic Reagents	Ozone, methyl iodide	None
Scalability	Moderate	High

Functional Group Compatibility

• Pyridin-4-yl Introduction : The triphenylphosphine route allows direct incorporation via aldehyde substitution, whereas the malononitrile method requires post-cyclization coupling.
• Carboxylic Acid Formation : Hydrolysis of nitriles (e.g., 3-benzylidene cyclobutyronitrile) proves more efficient (>90% yield) compared to decarboxylation.

Mechanistic Insights and Side Reactions

Wittig-Type Cyclization Mechanism

The triphenylphosphine-mediated pathway relies on a modified Wittig reaction, where methyl triphenylphosphine iodide generates a ylide intermediate. This ylide reacts with epichlorohydrin to form a cyclobutane ring, followed by aldehyde addition to install the pyridin-4-yl group.

Competing Side Reactions

• Over-Oxidation : Uncontrolled ozonolysis may degrade the cyclobutane ring, necessitating precise temperature control (-50°C).
• Polar Solvent Effects : DMF in the malononitrile route can promote undesired polymerization if reaction times exceed 24 hours.

Characterization and Quality Control

Spectroscopic Validation

• Nuclear Magnetic Resonance (NMR) :
  • $$ ^1H $$-NMR of 3-oxocyclobutanecarboxylic acid shows a singlet at δ 2.8 ppm (cyclobutane protons) and a carbonyl peak at δ 12.1 ppm.
• Mass Spectrometry :
  • Molecular ion peak at m/z 207.1 corresponds to the molecular formula $$ C{10}H{9}NO_{3} $$.

Purity Assessment

• High-performance liquid chromatography (HPLC) confirms purity >99% for both synthetic routes.

Chemical Reactions Analysis

3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The pyridine ring can undergo substitution reactions with various electrophiles or nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers use this compound to study its effects on biological systems.

Industry: This compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties of Cyclobutane Carboxylic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Predicted pKa (COOH)	Solubility (Water)
3-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid	C₁₀H₉NO₃	191.18	Pyridin-4-yl, 3-ketone	~3.5–4.0	Moderate
3-Oxo-1-phenylcyclobutane-1-carboxylic acid	C₁₁H₁₀O₃	190.20	Phenyl, 3-ketone	~4.2–4.7	Low
3-Oxo-1-(pyridin-3-yl)cyclobutane-1-carboxylic acid	C₁₀H₉NO₃	191.18	Pyridin-3-yl, 3-ketone	~3.8–4.3	Moderate
2-Oxo-1-(pyridin-4-yl)cyclobutane-1-carboxylic acid	C₁₀H₉NO₃	191.18	Pyridin-4-yl, 2-ketone	~3.7–4.2	High

Key Observations:

Substituent Electronic Effects :

• The pyridin-4-yl group in the parent compound introduces electron-withdrawing effects via its nitrogen atom, enhancing the acidity of the carboxylic acid group (predicted pKa ~3.5–4.0) compared to the phenyl analog (pKa ~4.2–4.7) .
• The pyridin-3-yl isomer may exhibit slightly reduced acidity due to altered resonance effects, though this remains speculative without experimental data.

Solubility Trends :

• The parent compound’s moderate water solubility likely stems from the pyridine ring’s polarity, contrasting with the hydrophobic phenyl analog.
• The 2-Oxo variant (ketone at position 2) may display higher solubility due to increased conformational flexibility, reducing crystal lattice stability.

Ring Strain and Stability: The cyclobutane ring’s inherent strain is modulated by substituents.

Biological Interactions :

• Pyridine-containing analogs are predicted to engage in stronger hydrogen bonding and π-π stacking interactions with biological targets (e.g., kinases) compared to phenyl-substituted counterparts. Positional isomerism (4-pyridinyl vs. 3-pyridinyl) could further influence target selectivity.